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Compound of Interest

Compound Name: 5-hydroxyhexadecanoic acid

CAS No.: 17369-53-8

Cat. No.: B8223501

Get Quote

A Note on Chemical Identity: The compound associated with CAS number 506-13-8 is 16-

hydroxyhexadecanoic acid, also known as Juniperic acid. While the initial query referenced 5-
hydroxyhexadecanoic acid, the CAS number, a unique and definitive identifier, points

exclusively to the 16-hydroxy isomer. This guide will therefore focus on the correct compound,

16-hydroxyhexadecanoic acid.

Introduction and Overview
16-Hydroxyhexadecanoic acid is a long-chain omega-hydroxy fatty acid. It is a naturally

occurring molecule found in both the plant and animal kingdoms, where it serves as a crucial

structural component and a metabolic intermediate. In plants, it is a primary monomer for the

biosynthesis of cutin, the protective polyester layer of the plant cuticle.[1][2] In animals, it is a

metabolite of palmitic acid, produced via omega-hydroxylation by cytochrome P450 enzymes.

Its unique bifunctional nature, possessing both a terminal hydroxyl group and a terminal

carboxylic acid group, makes it a valuable building block in chemical synthesis and a

compound of interest in the cosmetic and pharmaceutical industries for its emollient properties.

[3] This guide provides a comprehensive technical overview for researchers and drug
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development professionals, covering its chemical properties, synthesis, biological significance,

analytical methodologies, and applications.

Chemical and Physical Properties
16-Hydroxyhexadecanoic acid is a white solid at room temperature.[3][4] Its key chemical

identifiers and physical properties are summarized below.

Property Value Source(s)

CAS Number 506-13-8 [3][5]

Molecular Formula C₁₆H₃₂O₃ [3][6]

Molecular Weight 272.42 g/mol [3][6]

IUPAC Name 16-hydroxyhexadecanoic acid [7]

Synonyms
Juniperic acid, 16-

Hydroxypalmitic acid
[6][7]

Melting Point 94-100 °C [3][5]

Boiling Point 414.4 °C at 760 mmHg [3]

Form Solid [5]

Solubility Soluble in organic solvents. [8]

InChI Key
UGAGPNKCDRTDHP-

UHFFFAOYSA-N
[7]

Synthesis and Biosynthesis
Chemical Synthesis: Hydrolysis of Hexadecanolide
A common and high-yield method for the chemical synthesis of 16-hydroxyhexadecanoic acid

involves the alkaline hydrolysis of its corresponding lactone, hexadecanolide (also known as

16-hexadecanolide). This reaction proceeds via nucleophilic acyl substitution, where a

hydroxide ion attacks the ester carbonyl, leading to the opening of the lactone ring.

Experimental Protocol: Synthesis of 16-Hydroxyhexadecanoic Acid[9][10]
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Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer

and reflux condenser, combine 1.16 moles of hexadecanolide (approx. 300 g), 1000 mL of

50% aqueous sodium hydroxide, 1500 mL of toluene, and 0.016 moles of

tetrabutylammonium hydrogen sulfate (phase-transfer catalyst).[10]

Reaction Execution: Heat the mixture to 95 °C and stir vigorously for 6 hours. The phase-

transfer catalyst is crucial for transporting the hydroxide ion from the aqueous phase to the

organic phase where the lactone is dissolved.

Isolation of the Salt: After cooling the reaction mixture to room temperature, a solid will form.

Filter this solid and rinse it several times with diethyl ether to remove any unreacted starting

material and organic impurities.

Acidification: Dissolve the filtered solid (the sodium salt of 16-hydroxyhexadecanoic acid) in

400 mL of distilled water. Acidify the solution to a pH of approximately 1.5 using concentrated

hydrochloric acid. This protonates the carboxylate, causing the free acid to precipitate out of

the solution.

Final Purification: Filter the resulting precipitate and wash it several times with distilled water

to remove any inorganic salts. Dry the final product, a white solid, under vacuum at 60 °C.

This procedure typically yields the product in high purity (>97%).[9]
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Chemical Synthesis Workflow

1. Combine Reactants
Hexadecanolide
NaOH (50% aq.)

Toluene
Tetrabutylammonium hydrogen sulfate

2. Heat and Stir
95°C for 6 hours

Reflux

3. Cool and Filter
Isolate sodium 16-hydroxyhexadecanoate

Precipitation

4. Acidify
Dissolve in water

Add HCl to pH ~1.5

Protonation

5. Isolate Product
Filter precipitate
Wash with water

Precipitation

6. Dry
Vacuum oven at 60°C

Final Product
16-Hydroxyhexadecanoic Acid

Click to download full resolution via product page

Caption: Workflow for the chemical synthesis of 16-hydroxyhexadecanoic acid.
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Biosynthesis
In biological systems, 16-hydroxyhexadecanoic acid is synthesized from the ubiquitous

saturated fatty acid, palmitic acid (hexadecanoic acid). The key transformation is the omega

(ω)-hydroxylation, a reaction catalyzed by cytochrome P450 (CYP) enzymes. These enzymes,

particularly those from the CYP4 family in animals and specialized families like CYP704B2 in

plants, introduce a hydroxyl group at the terminal (ω or C-16) methyl group of the fatty acid.

This is a critical step in the production of cutin monomers in plants and in fatty acid metabolism

in animals.[1][2][11]
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Biosynthetic Pathway

Palmitic Acid
(Hexadecanoic Acid)

16-Hydroxyhexadecanoic Acid

 ω-hydroxylation

Cytochrome P450
(ω-hydroxylase)

NADP⁺ + H₂O

NADPH + H⁺ + O₂
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GC-MS Analytical Workflow

1. Sample Homogenization
(e.g., plant tissue)

2. Liquid-Liquid Extraction
(e.g., Chloroform/Methanol/Water)

3. Isolate & Dry Lipid Fraction

4. Derivatization
(e.g., Silylation with BSTFA)

Increases volatility

5. GC Separation
Separation based on volatility and column interaction

Inject

6. MS Detection
Ionization (EI) and Mass Analysis

7. Data Analysis
Mass Spectrum Interpretation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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